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Compound of Interest

Compound Name: L-803087

Cat. No.: B1237454 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory management.

This document provides a comprehensive guide to the proper disposal procedures for L-
803087, a potent and selective somatostatin sst4 receptor agonist. Adherence to these

guidelines is essential to maintain a safe laboratory environment and to comply with regulatory

standards.

Understanding L-803087: Key Safety Considerations
While specific disposal instructions for L-803087 are not readily available in public documents,

general best practices for the disposal of potent biologically active compounds of unknown

environmental impact must be followed. The provided information indicates that L-803087 is a

research chemical, and as such, should be handled with care. Unused or waste L-803087
should be treated as hazardous chemical waste.

Key Chemical and Storage Information:

Property Value Source

Purity 99.66% MedChemExpress[1][2][3]

CAS Number 217480-26-7 MedChemExpress[3]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
MedChemExpress[1]
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Standard Operating Procedure for L-803087
Disposal
The following step-by-step procedure is a general guideline based on standard practices for

laboratory chemical waste. Always consult your institution's Environmental Health and Safety

(EHS) department for specific protocols and local regulations.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

2. Waste Segregation:

Solid Waste:

Place any solid L-803087, contaminated personal protective equipment (e.g., gloves,

weighing paper), and empty vials into a dedicated, clearly labeled hazardous waste

container.

Do not mix with non-hazardous waste.

Liquid Waste:

Collect all solutions containing L-803087 in a designated, leak-proof, and clearly labeled

hazardous waste container.

Do not pour L-803087 solutions down the drain.

For solutions in solvents such as DMSO, the entire solution should be treated as

hazardous waste.

3. Waste Labeling:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"
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"L-803087"

The solvent used (e.g., DMSO)

Approximate concentration and quantity

Date of accumulation start

Your name and laboratory information

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure secondary containment

area within the laboratory.

This area should be away from general lab traffic and incompatible chemicals.

5. Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup and proper disposal of the waste.

Follow all institutional and local regulations for the final disposal process, which will likely

involve incineration.

Logical Workflow for L-803087 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of L-803087.
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Caption: Workflow for the proper disposal of L-803087.
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Disclaimer: This information is intended as a general guide. Researchers are responsible for

following all applicable local, state, and federal regulations, as well as their institution's specific

safety and disposal protocols. In the absence of a specific Safety Data Sheet (SDS) for L-
803087, treating the compound as a hazardous chemical of unknown toxicity is the most

prudent approach. Always consult with your institution's Environmental Health and Safety

(EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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